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Application Note APN-TD6301-01

This application note provides detailed guidance on the power supply design and verification

for the Toshiba TD-6301 series (TD-6301AP/AN) static display driver. Adherence to these

guidelines is critical for ensuring stable operation, accurate display performance, and long-term

reliability of the integrated circuit in research, scientific, and drug development instrumentation.

Introduction
The TD-6301 is a static driver integrated circuit designed for digital frequency displays, capable

of driving LED, fluorescent (FL), and liquid crystal displays (LCD).[1] As with most digital

integrated circuits, a stable and clean power supply is paramount for its correct operation.

Power supply anomalies such as voltage fluctuations, excessive noise, or insufficient current

capacity can lead to a range of issues including display flicker, data corruption, and in severe

cases, permanent damage to the IC.

Power Supply Specifications
A robust power supply design for the TD-6301 must meet the electrical characteristics outlined

in the component datasheet. The key parameters are summarized in the table below.
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Paramete
r

Symbol Condition Min Typ Max Unit

Operating

Supply

Voltage

Vcc
Ta = -30 to

75°C
4.5 5.0 5.5 V

Operating

Supply

Current

Icc No load 16 mA

Power

Dissipation
PD

1.0 (AP) /

0.8 (AN)
W

Table 1: Key Power Supply Specifications for the TD-6301.[1]

Design Considerations
Voltage Regulation
The TD-6301 requires a nominal supply voltage of 5.0V with a tolerance of ±0.5V.[1] It is

imperative to use a regulated power source to maintain the supply voltage within this specified

range under all operating conditions, including variations in load and ambient temperature. A

low-dropout (LDO) regulator is often a suitable choice for providing a stable 5V supply from a

higher voltage source.

Current Provisioning
The typical supply current with no load is 16 mA.[1] However, the total current draw will be

significantly higher when the display segments are active. The power supply should be

designed to comfortably exceed the maximum anticipated current draw of the TD-6301 and the

connected display elements. The maximum power dissipation rating can be used to estimate a

worst-case current scenario. For the TD6301AP, with a maximum power dissipation of 1.0W at

5V, the maximum current could approach 200 mA. Therefore, a power supply capable of

delivering at least 250-300 mA is recommended to provide a safe operating margin.

Power Supply Noise and Decoupling
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Digital switching within the TD-6301 and the system's microcontroller can introduce high-

frequency noise onto the power supply rails. This noise can interfere with the internal logic of

the display driver, potentially causing data latching errors or display artifacts. To mitigate this,

effective power supply decoupling is essential.

A ceramic capacitor, typically in the range of 0.1 µF (100 nF), should be placed as close as

physically possible to the Vcc and GND pins of the TD-6301. This capacitor provides a low-

impedance path to ground for high-frequency noise, effectively shunting it away from the IC.

For additional stability, a larger bulk electrolytic capacitor (e.g., 10 µF to 100 µF) can be placed

on the main 5V power rail to handle lower-frequency fluctuations and transient current

demands.

Power Supply Unit

TD-6301 Circuit

5V Regulated
Power Supply

10-100µF
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0.1µF
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TD-6301 Vcc  GND
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Power Supply Decoupling for TD-6301.

Experimental Protocols
Protocol for Power Supply Verification
This protocol outlines the steps to verify that the power supply for the TD-6301 meets the

required specifications.

Materials:

Digital Multimeter (DMM) with at least 3.5 digits of resolution

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b10826828?utm_src=pdf-body
https://www.benchchem.com/product/b10826828?utm_src=pdf-body
https://www.benchchem.com/product/b10826828?utm_src=pdf-body-img
https://www.benchchem.com/product/b10826828?utm_src=pdf-body
https://www.benchchem.com/product/b10826828?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10826828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Oscilloscope with a bandwidth of at least 100 MHz

10x oscilloscope probe

Fully assembled circuit board with the TD-6301

Variable DC power supply (for testing voltage tolerance)

Procedure:

Voltage Level Verification:

1. Power on the circuit.

2. Set the DMM to DC voltage measurement mode.

3. Measure the voltage directly across the Vcc and GND pins of the TD-6301.

4. Confirm the measured voltage is within the 4.5V to 5.5V range.

5. If using a variable power supply, slowly adjust the input voltage to ensure the on-board

regulator maintains a stable output within the specified range.

Current Consumption Measurement:

1. Power off the circuit.

2. Set the DMM to DC current measurement mode.

3. Place the DMM in series with the Vcc line supplying the TD-6301.

4. Power on the circuit with the display in a static, "no load" or minimally active state.

5. Record the quiescent current draw. It should be close to the typical 16 mA value.

6. Activate all display segments to simulate a worst-case load.

7. Record the maximum current draw and ensure it is below the power supply's rated

capacity.
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Noise and Ripple Measurement:

1. Set the oscilloscope to AC coupling.

2. Set the vertical sensitivity to a low range (e.g., 10-20 mV/division).

3. Set the timebase to a fast setting (e.g., 1-10 µs/division) to observe high-frequency noise.

4. Connect the oscilloscope probe tip directly to the Vcc pin of the TD-6301 and the ground

clip to the GND pin.

5. Observe the waveform for any AC ripple or high-frequency noise. The peak-to-peak

voltage of this noise should be minimized, ideally below 100 mVp-p.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b10826828?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10826828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start Power Supply
Verification

Set DMM to
DC Voltage Mode

Measure Voltage at
TD-6301 Vcc/GND Pins

Is Voltage within
4.5V - 5.5V?

Voltage OK

 Yes

FAIL:
Adjust/Troubleshoot

Regulator

 No

Set Oscilloscope to
AC Coupling, High Sensitivity

Verification Complete

Measure Noise at
TD-6301 Vcc/GND Pins

Is Noise < 100mVp-p?

Noise Level OK

 Yes

FAIL:
Improve Decoupling/

Layout

 No

Click to download full resolution via product page

Workflow for Power Supply Verification.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b10826828?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10826828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
A well-designed and thoroughly verified power supply is fundamental to the successful

implementation of the TD-6301 display driver. By ensuring the supply voltage is within the

specified tolerance, providing sufficient current capacity, and minimizing noise through proper

decoupling, researchers and developers can expect reliable and accurate performance from

their instrumentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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